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Get Quote

The table below summarizes the available information on Osoresnontrine handling and suggested stability

testing approaches.

Aspect Available Data / Suggested Protocol

Physical Form White to off-white solid [1]

Stock Solution Storage -80°C for 2 years; -20°C for 1 year (in DMSO) [1].

Stability Indicators Monitor for color change from white/off-white and precipitation in solution

[1].

Recommended Stability
Study

Use HPLC to assess chemical purity and integrity over time under

various storage conditions [2].

Experimental Protocol for Determining Storage
Conditions

Since formal stability data is lacking, you can establish storage conditions with these experiments.

Accelerated Stability Studies
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Prepare multiple aliquots of the solid compound and stock solutions.

Store samples at 4°C, -20°C, and -80°C.
Analyze samples at set intervals (e.g., 1, 3, 6, 12 months) using HPLC to track purity loss.

For In Vitro Bioactivity Assays

After storage, test compound efficacy in your established cell-based or enzymatic (PDE9A
inhibition) assays [1].

A significant increase in IC₅₀ value compared to a freshly prepared reference standard indicates
potency loss due to degradation.

Osoresnontrine's Role in Alzheimer's Disease
Research

The diagram below illustrates the proposed mechanism of Osoresnontrine and key experimental checks for

stability in Alzheimer's disease research contexts.
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Mechanism of Action and Research Context

Osoresnontrine is a potent and selective phosphodiesterase-9A (PDE9A) inhibitor with an IC₅₀ of 52 nM

[1]. PDE9A enzyme degrades cyclic guanosine monophosphate (cGMP) in the brain [3]. By inhibiting

PDE9A, Osoresnontrine is expected to increase cGMP levels, which enhances synaptic plasticity and

improves cognitive functions like memory and learning [2]. This mechanism is being investigated for

treating Alzheimer's disease and schizophrenia [3].
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Key Recommendations for Researchers

Assume Instability: Treat Osoresnontrine as stable only for short periods under recommended
conditions; verify key experimental results with freshly prepared stock solutions.

Monitor Bioactivity: Incorporate positive controls in PDE9A inhibition or cGMP elevation assays to
detect any loss of potency in stored samples [1].

Document Handling: Meticulously record storage duration, temperature, and solution appearance
for all experiments to aid in troubleshooting.

I hope this structured overview assists in your research planning. Should you require details on other aspects,

such as its pharmacokinetic profile, I am ready to help.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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